Ethyl 2-Amino-4,6-dimethylpyridine-3-carboxylate

• IUPAC Name: ethyl 2-amino-4,6-dimethylpyridine-3-carboxylate
• InChI: InChI=1S/C10H14N2O2/c1-4-14-10(13)8-6(2)5-7(3)12-9(8)11/h5H,4H2,1-3H3,(H2,11,12)
• InChI Key: BHKMEZFAPBBDSV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(C=C1C)C)N
• Molecular Formula: C10H14N2O2
• DSSTOX Substance ID: DTXSID40465053
• Molecular Weight: 194.23 g/mol
• CAS No.: 51076-39-2

Description

Ethyl 2-Amino-4,6-dimethylpyridine-3-carboxylate is a chemical compound with the molecular formula C9H13N. It is a derivative of 2-Pyrimidinamine, 4,6-dimethyl-. It is used in laboratory chemicals.

Synthesis Analysis

The synthesis of this compound involves several steps. One method involves the use of the Dimroth rearrangement in the synthesis of condensed pyrimidines. Another method involves the diazotization of ethyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate followed by the reaction with thiourea.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various methods. For instance, a single crystal of the compound can be carefully selected under an optical microscope for analysis.

Chemical Reactions Analysis

This compound can undergo several chemical reactions. For instance, it can undergo a Dimroth rearrangement, which involves the isomerization of heterocycles. It can also react with sodium nitrite solution in water to form 3-diazo-2-ethylcarbonyl-4,6-dimethylthieno[2,3-b]pyridine.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular weight, which is 135.2062. It is also known to be hazardous, with acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) being some of its hazards.

Scientific Research Applications

Use in Peptide Chemistry

• Carboxyl-Protecting Group in Peptide Synthesis : The 2-(diphenylphosphino)ethyl group (DPPE), related to Ethyl 2-Amino-4,6-dimethylpyridine-3-carboxylate, has been used for carboxyl-protection of amino acids or peptides. This group is easily introduced and stable under standard conditions for peptide synthesis, with deprotection carried out under mild conditions (Chantreux et al., 1984).

Synthesis and Reactions

• Annulation Synthesis of Tetrahydropyridines : Ethyl 2-methyl-2,3-butadienoate, a compound related to this compound, undergoes [4 + 2] annulation with N-tosylimines in the presence of an organic phosphine catalyst, leading to the synthesis of highly functionalized tetrahydropyridines (Zhu et al., 2003).
• Synthesis and Antioxidant Activity of Selenolo[2,3-b]pyridine Derivatives : Ethyl 4,6-dimethyl-3-(pyrrol-1-yl) selenolo[2,3-b]pyridine-2-carboxylate, related to this compound, shows significant antioxidant activity, suggesting its potential in pharmaceutical applications (Zaki et al., 2017).

Biological and Pharmacological Activity

• Anticancer Agents : A study on Ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-6-phenyl-4H-chromene-3-carboxylate, a compound similar to this compound, indicates its potential as an anticancer agent, particularly in overcoming drug resistance in cancer cells (Das et al., 2009).
• Anti-Inflammatory and Anti-Microbial Activity : Ethyl-2-amino-4-chloro-6-(2, 4, 6 trichloro phenyl amino) pyrimidine-5-carboxylate, a derivative of this compound, exhibits anti-inflammatory and anti-microbial properties, highlighting its potential in medical applications (A.S.Dongarwar et al., 2011).

Safety and Hazards

Ethyl 2-Amino-4,6-dimethylpyridine-3-carboxylate is considered hazardous. It is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Safety measures include washing face, hands, and any exposed skin thoroughly after handling, not eating, drinking, or smoking when using this product, wearing protective gloves/clothing/eye protection/face protection, and avoiding breathing dust/fume/gas/mist/vapors/spray.

Mechanism of Action

Target of Action

Ethyl 2-Amino-4,6-dimethylpyridine-3-carboxylate is a complex organic compound that has been studied for its potential biological activity . .

Mode of Action

It is known that the compound can undergo reactions to form derivatives of 3-aryl-5,7-dimethyl-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidine . These derivatives may interact with biological targets to exert their effects.

Biochemical Pathways

The compound is involved in the synthesis of 5,7-dimethyl-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidines . These compounds are of interest as biologically active compounds

Result of Action

It is known that the compound can be converted to 2,4-dioxo- or 4-oxo-2-thio-pyrido[2,3-d]pyrimidines , which may have biological activity.